Cas no 1359706-30-1 (2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride)
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-2,7-diazaspiro[4.5]decane Hydrochloride (1:1)
- 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
- 2-benzyl-2,7-diazaspiro[4.5]decane hcl
- 1359706-30-1
- AM20020441
- 2-benzyl-2,9-diazaspiro[4.5]decane;hydrochloride
-
- Inchi: 1S/C15H22N2.ClH/c1-2-5-14(6-3-1)11-17-10-8-15(13-17)7-4-9-16-12-15;/h1-3,5-6,16H,4,7-13H2;1H
- InChI Key: PPYUUAAMKMZLQU-UHFFFAOYSA-N
- SMILES: Cl.N1(CC2C=CC=CC=2)CCC2(CNCCC2)C1
Computed Properties
- Exact Mass: 266.1549764g/mol
- Monoisotopic Mass: 266.1549764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208329-1g |
2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-100MG |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 100MG |
¥ 1,108.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-250MG |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 250MG |
¥ 1,775.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-500MG |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 500MG |
¥ 2,956.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-1G |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 1g |
¥ 4,428.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-5G |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 5g |
¥ 13,285.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-10G |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 10g |
¥ 22,143.00 | 2023-03-31 | |
| Ambeed | A499564-1g |
2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 98+% | 1g |
$693.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-100mg |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 100mg |
¥1109.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS1055-1-250mg |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride |
1359706-30-1 | 95% | 250mg |
¥1775.0 | 2024-04-24 |
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
Research Briefing on 2-Benzyl-2,7-diazaspiro[4.5]decane Hydrochloride (CAS: 1359706-30-1): Recent Advances and Applications
2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride (CAS: 1359706-30-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.
The compound's spirocyclic core, characterized by a diazaspiro[4.5]decane framework, provides a rigid three-dimensional structure that enhances binding affinity and selectivity toward biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride, with advancements in catalytic asymmetric synthesis and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that improved scalability while minimizing environmental impact.
Pharmacological investigations have revealed that 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride exhibits promising activity as a modulator of neurotransmitter receptors, particularly targeting the serotonin and dopamine systems. Preclinical studies in rodent models suggest its potential in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been explored, with derivatives showing efficacy in inhibiting key enzymes involved in cancer progression.
Recent collaborations between academic and industrial researchers have further expanded the compound's applications. For example, a 2024 patent application disclosed its use in combination therapies for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Structural-activity relationship (SAR) studies have also identified critical modifications to the benzyl group that enhance metabolic stability and reduce off-target effects.
In conclusion, 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride represents a promising scaffold in medicinal chemistry, with ongoing research uncovering new therapeutic avenues. Future directions include optimizing its pharmacokinetic profile and exploring its utility in targeted drug delivery systems. This briefing underscores the compound's potential to address unmet medical needs while emphasizing the importance of interdisciplinary collaboration in advancing its development.
1359706-30-1 (2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride) Related Products
- 64304-23-0(3,7-Diazabicyclo[3.3.1]nonane,3,7-bis(phenylmethyl)-, hydrochloride (1:1))
- 351370-98-4(2-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridine)
- 91189-26-3(2,7-Diazaspiro[4.4]nonane, 2-methyl-7-(phenylmethyl)-, dihydrochloride)
- 1086395-71-2(2-Benzyl-2,7-diazaspiro[4.5]decane)
- 1086395-18-7(7-benzyl-2,7-diazaspiro[4.5]decane)
- 920531-65-3(2-Benzyl-2,7-Diazaspiro4.4Nonane 2HCl)
- 128243-95-8(2,7-Diazaspiro[4.4]nonane,2,7-bis(phenylMethyl)-, (Hydrochloride) (1:2) (or 2,7-Diazaspiro[4.4]nonane,2,7-bis(phenylMethyl)-, (dihydrochloride) (9CI)))
- 91189-30-9(2,7-Diazaspiro[4.4]nonane, 2-ethyl-7-(phenylmethyl)-, dihydrochloride)
- 186203-32-7(5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridine)
- 64304-22-9(3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-(phenylmethyl)-, hydrochloride (1:1))